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bromide

Cat. No.: B1668421 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Tetradecyltrimethylammonium bromide (TTAB), a quaternary ammonium

compound used in various laboratory applications. Adherence to these procedures is critical to

minimize risks and ensure a safe working environment.

Chemical Identifier:

Name: Tetradecyltrimethylammonium bromide (TTAB)

Synonyms: N,N,N-Trimethyl-1-tetradecanaminium bromide, MTAB

CAS Number: 1119-97-7[1][2]

Molecular Formula: C17H38BrN[3]

Hazard Identification and Classification
Tetradecyltrimethylammonium bromide is classified as a hazardous substance. It is crucial

to be aware of its potential health effects.
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Hazard Classification Category Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[1]

[2][3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][4][5]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2][3]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3]

Hazardous to the aquatic

environment - acute hazard
Category 1 Very toxic to aquatic life[5][6]

Hazardous to the aquatic

environment - long-term

hazard

Category 1
Very toxic to aquatic life with

long lasting effects[5][6]

Signal Word: Danger[1][2][3][4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling

Tetradecyltrimethylammonium bromide to prevent exposure.
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PPE Type Specifications

Eye/Face Protection
Safety goggles with side protection are required.

[1][2][7]

Hand Protection

Wear suitable chemical-resistant gloves tested

according to EN 374.[1][2][7] It is recommended

to check the chemical resistance of the gloves

with the supplier for specific applications.

Skin and Body Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3][4] A lab coat or full

suit should be worn.[8]

Respiratory Protection

If dust is generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.

[3][4] A dust respirator or a self-contained

breathing apparatus should be used to avoid

inhalation.[8]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and environmental

protection.

Handling and Storage
Handling:

Use only in a well-ventilated area or under a chemical fume hood.[6]

Avoid contact with skin, eyes, and clothing.[1][2][7]

Avoid dust formation and inhalation.[1][2][3][7]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.[1][2][7]
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Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][6]

This product is hygroscopic; store under an inert atmosphere.[3][6]

Store in a corrosives area.[3][6]

Disposal Plan
Waste Disposal:

Dispose of this material and its container as hazardous waste.[7]

Waste must be disposed of in accordance with national and local regulations.

Do not dispose of together with household garbage.[5]

Do not allow the product to reach the sewage system or enter drains.[5][9]

Container Disposal:

Leave chemicals in their original containers.

Handle uncleaned containers like the product itself.

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.
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Emergency Situation First-Aid Measures

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids.[3][6] Remove contact lenses if present

and easy to do.[1][2] Continue rinsing and

immediately call a POISON CENTER or doctor.

[1][2]

Skin Contact

Take off immediately all contaminated clothing.

Wash off immediately with plenty of water and

soap for at least 15 minutes.[5][6] If skin

irritation persists, call a physician.[4][6]

Inhalation

Remove to fresh air.[3][4][6] If not breathing,

give artificial respiration.[3][6] Get medical

attention if symptoms occur.[3][6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[3][4][6] Do NOT induce

vomiting.[4] Immediately call a doctor or

POISON CENTER.[5]

Accidental Release Measures
Personal Precautions:

Use personal protective equipment as required.[1][2][3][4][7]

Ensure adequate ventilation.[3][4][9]

Avoid dust formation.[3][4][7]

Evacuate the danger area and consult an expert.

Environmental Precautions:

Do not allow the product to enter drains, surface water, or ground water.[1][2][5][7]
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If significant spillages cannot be contained, local authorities should be advised.[3][4][6]

Containment and Cleaning Up:

Take up mechanically.[1][2][7]

Sweep up and shovel into suitable, closed containers for disposal.[3][4][6]

Experimental Workflow: Safe Handling of
Tetradecyltrimethylammonium Bromide
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Workflow for Safe Handling of Tetradecyltrimethylammonium Bromide

Preparation

Handling

Cleanup & Disposal

Emergency Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Ensure Proper Ventilation
(Fume Hood)

Weighing and Transferring
(Avoid Dust Generation)

Perform Experiment

Decontaminate Work Area

Dispose of Waste in
Hazardous Waste Container

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

In Case of Spill or Exposure

Follow Emergency Procedures
(See Table Above)
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Caption: A workflow diagram illustrating the key steps for the safe handling of

Tetradecyltrimethylammonium bromide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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